N-(4-bromo-3-methylphenyl)-3-(3-nitrophenyl)acrylamide

• IUPAC Name: (E)-N-(4-bromo-3-methylphenyl)-3-(3-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C16H13BrN2O3/c1-11-9-13(6-7-15(11)17)18-16(20)8-5-12-3-2-4-14(10-12)19(21)22/h2-10H,1H3,(H,18,20)/b8-5+
• InChI Key: SUIFEBMYBNEMPP-VMPITWQZSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C=CC2=CC(=CC=C2)[N+](=O)[O-])Br
• Isomeric SMILES: CC1=C(C=CC(=C1)NC(=O)/C=C/C2=CC(=CC=C2)[N+](=O)[O-])Br
• Molecular Formula: C16H13BrN2O3
• Molecular Weight: 361.19 g/mol

Description

N-(4-bromo-3-methylphenyl)-3-(3-nitrophenyl)acrylamide, commonly known as BPA, is a chemical compound that has been widely used in scientific research. It is a small molecule that can easily penetrate cell membranes and can bind to various proteins, making it a useful tool for studying protein-protein interactions.

Mechanism of Action

The mechanism of action of BPA is not fully understood, but it is believed to involve the formation of covalent bonds between the compound and the target protein. This can lead to changes in protein conformation and function, which can be studied using a variety of biochemical and biophysical techniques.
Biochemical and Physiological Effects:
BPA has been shown to have a range of biochemical and physiological effects on cells and tissues. It can induce changes in gene expression, alter cell signaling pathways, and affect cellular metabolism. BPA has also been shown to have anti-inflammatory and anti-cancer properties, making it a potentially useful therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BPA in lab experiments is its ability to bind to a wide range of proteins, making it a versatile tool for studying protein-protein interactions. However, BPA is a relatively small molecule and may not be suitable for studying larger protein complexes. Additionally, the covalent binding of BPA to proteins can lead to irreversible changes in protein structure and function, which may limit its usefulness in some experiments.

Future Directions

There are many potential future directions for research involving BPA. One area of interest is the development of BPA-based therapeutics for the treatment of cancer and other diseases. Another area of research is the development of new methods for studying protein-protein interactions using BPA and other small molecules. Additionally, there is ongoing interest in understanding the mechanism of action of BPA and its effects on cellular metabolism and signaling pathways.

Synthesis Methods

The synthesis of BPA is a multi-step process that involves the reaction of 4-bromo-3-methylphenylamine with 3-nitrobenzaldehyde, followed by the addition of acryloyl chloride to form the final product. The synthesis of BPA requires a high degree of skill and expertise and is typically carried out in a laboratory setting.

Scientific Research Applications

BPA has been used extensively in scientific research as a tool for studying protein-protein interactions. It has been shown to bind to a wide range of proteins, including enzymes, receptors, and transporters. BPA can also be used to study the effects of protein-ligand interactions on protein stability and function.